Cas no 450352-64-4 (1-(2-nitrophenyl)-1,4-diazepane)

• Product Name: 1-(2-nitrophenyl)-1,4-diazepane
• CAS No: 450352-64-4
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD00631291
• CID: 327772
• PubChem ID: 2829615
• Update Time: 2025-04-19

1-(2-nitrophenyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-(2-nitrophenyl)-
• 1-(2-NITRO-PHENYL)-[1,4]DIAZEPANE
• 1-(2-Nitrophenyl)-1,4-diazepan
• AC1MD1YA
• BBL020202
• CTK4I8595
• MolPort-000-005-117
• Oprea1_816577
• STK046036
• SureCN3055471
• SCHEMBL3055471
• EU-0036065
• MFCD00631291
• 1-(2-Nitrophenyl)-[1,4]diazepane
• DTXSID00385248
• 450352-64-4
• AKOS000153838
• 1-(2-nitrophenyl)-1,4-diazepane
• 1-{2-nitrophenyl}-1,4-diazepane
• AG-205/08426038

• MDL： MFCD00631291
• Inchi： 1S/C11H15N3O2/c15-14(16)11-5-2-1-4-10(11)13-8-3-6-12-7-9-13/h1-2,4-5,12H,3,6-9H2
• InChI Key： KKGIQPLUVKLSNV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1CCNCCC1)=O

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.181
• Boiling Point: 378.1°Cat760mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.564
• PSA: 61.09000
• LogP: 2.31150